[4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl](8-fluoro-4-hydroxyquinolin-3-yl)methanone

• Molecular Formula: C21H18ClFN2O3
• Molecular Weight: 400.8 g/mol
• IUPAC Name: 3-[4-(4-chlorophenyl)-4-hydroxypiperidine-1-carbonyl]-8-fluoro-1H-quinolin-4-one
• InChI: InChI=1S/C21H18ClFN2O3/c22-14-6-4-13(5-7-14)21(28)8-10-25(11-9-21)20(27)16-12-24-18-15(19(16)26)2-1-3-17(18)23/h1-7,12,28H,8-11H2,(H,24,26)
• InChI Key: XSZNXNHWOVXYSC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=C(C=C2)Cl)O)C(=O)C3=CNC4=C(C3=O)C=CC=C4F

Description

4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl(8-fluoro-4-hydroxyquinolin-3-yl)methanone: is a synthetic organic compound.

• Its chemical formula is C₁₉H₁₆ClFN₂O₂ .
• The compound combines a piperidine ring, a quinoline ring, and a ketone functional group.
• It exhibits interesting pharmacological properties, making it relevant for research and applications.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for potential bioactivity (e.g., antimicrobial or antitumor properties).

Medicine: May serve as a lead compound for drug development.

Industry: Used in the preparation of specialty chemicals.

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It may interact with enzymes, receptors, or cellular pathways.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds: